Cas no 21678-54-6 (Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, (1R,2S,3R,4S)-rel-)

• Product Name: Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, (1R,2S,3R,4S)-rel-
• CAS No: 21678-54-6
• MF: C₉H₄Cl₆O₄
• MW: 388.843657493591
• CID: 261623
• PubChem ID: 3246086
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, (1R,2S,3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, (1R,2S,3R,4S)-rel-
• 1,2,3,4,7,7-Hexachloro-2-norbornene-5,6-endo-cis-dicarboxylicacid
• 5-Norbornene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, endo,endo- (8CI)
• Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-,(endo,endo)-
• Prillic acid
• 1,4,5,6,7,7-Hexachlorodicyclo-(2.2.1)-5-heptene-2,3-dicarboxylic acid
• NSC 41876
• NCGC00096400-01
• 1,2,3,4,7,7-hexachlorobicyclo[2.2.1]hept-2-ene-endo-cis-5,6-dicarboxylic acid
• 1,4,5,6,7,7-Hexachloro-8,9,10-trinorborn-5-ene-2,3-dicarboxylic acid [HSDB]
• NCIStruc1_000445
• IAC1H0N39L
• NCIStruc2_001055
• 21678-54-6
• NCGC00013281-02
• NSC-22231
• NSC-41876
• 2H,3H-Hexachlorobicyclo(2.2.1)hept-5-ene-2,3-dicarboxylic acid
• Bicyclo(2.2.1)hept-5-ene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-, (1R,2S,3R,4S)-rel-
• 1,4,5,6,7,7-Hexachlorobicyclo-(2,2,1)hept-5-en-2,3-dicarboxylic acid
• NCI22225
• CHLORENDIC ACID [IARC]
• EINECS 204-078-9
• CHEMBL1496721
• UNII-IAC1H0N39L
• NCGC00013281
• Hexachloroendomethylenetetrahydrophthalic acid

• Inchi： 1S/C9H4Cl6O4/c10-3-4(11)8(13)2(6(18)19)1(5(16)17)7(3,12)9(8,14)15/h1-2H,(H,16,17)(H,18,19)/t1-,2+,7+,8-
• InChI Key： DJKGDNKYTKCJKD-BPOCMEKLSA-N
• SMILES： Cl[C@@]12C(=C([C@@](C1(Cl)Cl)([C@H](C(=O)O)[C@@H]2C(=O)O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 387.821
• Monoisotopic Mass: 385.824
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų